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Compound of Interest

Compound Name: 5-Chloro-4-methyl-2-nitroaniline

Cat. No.: B1347341

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-4-methyl-2-nitroaniline, with the CAS number 7149-80-6, is a substituted aromatic
amine. Its chemical structure incorporates a chlorine atom, a methyl group, and a nitro group
attached to an aniline core. This arrangement of functional groups suggests its potential as a
versatile intermediate in organic synthesis. This technical guide provides a summary of the
currently available physicochemical properties, a known synthesis protocol, and safety
information for this compound. It is important to note that while its structural motifs are common
in medicinal chemistry, specific biological activity or applications in drug development for 5-
Chloro-4-methyl-2-nitroaniline have not been extensively documented in publicly available
scientific literature.

Physicochemical Properties

The known physicochemical properties of 5-Chloro-4-methyl-2-nitroaniline are summarized
in the table below for easy reference. Data has been aggregated from various chemical
supplier databases.
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Property Value Reference(s)
CAS Number 7149-80-6 [1]
Molecular Formula C7H7CIN20:2 [2]
Molecular Weight 186.60 g/mol [3]
Not specified in available
Appearance )
literature
Melting Point 159-163 °C
Boiling Point 339.3 °C at 760 mmHg
Density 1.415 g/cm3
. Data not available in searched
Solubility ]
literature
Synthesis

A method for the synthesis of 5-Chloro-4-methyl-2-nitroaniline has been reported and is

detailed below.

Experimental Protocol: Synthesis of 5-Chloro-4-methyl-

2-nitroaniline[4]

Materials:

e N-(5-Chloro-4-methyl-2-nitrophenyl)acetamide

e Sodium ethoxide

e Ethanol

o Water

¢ Isopropanol

e n-Hexane
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Procedure:

Prepare a solution of sodium ethoxide in ethanol.
 In a separate vessel, dissolve N-(5-Chloro-4-methyl-2-nitrophenyl)acetamide in ethanol.

o Slowly add the sodium ethoxide solution to the solution of N-(5-Chloro-4-methyl-2-
nitrophenyl)acetamide with stirring at room temperature.

» Allow the reaction to proceed for a specified amount of time.

» Pour the reaction mixture into water to precipitate the product.

o Collect the precipitate by filtration.

e Wash the collected solid with a mixture of isopropanol and n-hexane.
e Further wash the solid with n-hexane.

e Dry the final product, 5-Chloro-4-methyl-2-nitroaniline.

Logical Workflow for Synthesis:
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Synthesis Workflow

Reaction Setup

Dissolve N-(5-Chloro-4-methyl-2-nitrophenyl)acetamide in Ethanol Prepare Sodium Ethoxide solution in Ethanol

\ /

Mix solutions and react at room temperature

;

Precipitate product in water

:

Filter to isolate the solid product

;

Wash with Isopropanol/n-Hexane mixture

:

Final wash with n-Hexane

;

Dry the final product:

5-Chloro-4-methyl-2-nitroaniline

Click to download full resolution via product page

Caption: Synthesis of 5-Chloro-4-methyl-2-nitroaniline.

Spectroscopic Data
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Specific spectroscopic data (NMR, IR, Mass Spectrometry) for 5-Chloro-4-methyl-2-
nitroaniline (CAS 7149-80-6) is not readily available in the public domain. Researchers are
advised to perform their own analytical characterization upon synthesis or acquisition of this
compound.

Applications in Research and Drug Development

Currently, there is a notable lack of published research detailing the specific biological activities
or direct applications of 5-Chloro-4-methyl-2-nitroaniline in drug development.[4] Its primary
documented role is as an intermediate in organic synthesis.[4]

It is important to distinguish this compound from its isomers, such as 5-Chloro-2-methyl-4-
nitroaniline (CAS 13852-51-2), for which some applications in the synthesis of dyes and as a
precursor in pharmaceutical and agrochemical development have been noted.[5][6] Another
related compound, 5-Chloro-2-nitroaniline, has been investigated for its utility in the synthesis
of potential cancer therapeutics and HIV-1 inhibitors.[7] However, these applications cannot be
directly attributed to 5-Chloro-4-methyl-2-nitroaniline without specific experimental evidence.

The presence of the nitroaniline moiety is of interest in medicinal chemistry. This core is found
in various compounds with a wide range of biological activities. The chloro and methyl
substitutions on the benzene ring of the target compound could potentially modulate its
electronic and steric properties, which in turn could influence its biological activity and
metabolic stability. However, without dedicated studies, any potential therapeutic application
remains speculative.

Safety and Handling

Detailed toxicological data for 5-Chloro-4-methyl-2-nitroaniline is not available. As with any
chemical, it should be handled with care in a well-ventilated laboratory setting, using
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat. For related nitroaniline compounds, potential hazards include skin and eye irritation.

Conclusion

5-Chloro-4-methyl-2-nitroaniline (CAS 7149-80-6) is a chemical compound with established
physicochemical properties and a known synthetic route. While its structural features suggest
potential as a building block in medicinal chemistry and materials science, there is a clear gap
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in the scientific literature regarding its biological activity and applications in drug development.
This guide serves as a summary of the currently available information and highlights the need
for further research to explore the potential of this compound. Researchers investigating this
molecule are encouraged to conduct thorough analytical and biological characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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